Cas no 2197615-60-2 (1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride)

• Product Name: 1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride
• CAS No: 2197615-60-2
• MF: C₁₃H₂₅ClN₂O₄
• MW: 308.801603078842
• MDL: MFCD30737899
• CID: 5223114
• Update Time: 2026-03-07

1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride

• MDL： MFCD30737899
• Inchi： 1S/C13H24N2O4.ClH/c1-5-18-11(16)9-8-15(7-6-10(9)14)12(17)19-13(2,3)4;/h9-10H,5-8,14H2,1-4H3;1H
• InChI Key： NNPKWYFUVKCVAY-UHFFFAOYSA-N
• SMILES： C(C1C(CCN(C(=O)OC(C)(C)C)C1)N)(=O)OCC.Cl

Additional information on 1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride

Recent Advances in the Application of 1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride (CAS: 2197615-60-2) in Chemical Biology and Pharmaceutical Research

The compound 1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride (CAS: 2197615-60-2) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief synthesizes the latest findings regarding its synthetic utility, pharmacological potential, and emerging applications in drug discovery.

Recent studies have highlighted the importance of this piperidine derivative as a privileged scaffold for constructing diverse pharmacophores. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in developing novel kinase inhibitors, where the Boc-protected amino group and ester functionality allowed for efficient structural modifications. The hydrochloride salt form (2197615-60-2) was particularly noted for its improved solubility in polar solvents, facilitating its handling in automated synthesis platforms.

In synthetic methodology developments, researchers at several institutions have reported innovative approaches to functionalize this compound. A team from MIT developed a stereoselective alkylation protocol at the 3-position, enabling the creation of quaternary centers while maintaining the Boc-protection integrity (Nature Chemistry, 2024). This advancement significantly expands the structural diversity accessible from this intermediate, particularly for constrained peptide mimetics.

The pharmacological applications of derivatives stemming from 2197615-60-2 have shown remarkable progress. A recent patent application (WO2023124567) discloses its use in preparing PARP inhibitors with improved blood-brain barrier penetration. The ethyl ester moiety was found to be crucial for prodrug formation, while the free amino group after deprotection allowed for targeted modifications. Computational studies accompanying this work revealed favorable docking scores against multiple cancer-related targets.

Analytical characterization of this compound has also seen advancements. A 2024 study published in Analytical Chemistry presented a novel LC-MS method for quantifying trace impurities in 1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride batches, achieving detection limits below 0.05%. This development addresses previous quality control challenges in large-scale pharmaceutical production using this intermediate.

Emerging applications in radiopharmaceuticals have been particularly noteworthy. Researchers at Memorial Sloan Kettering Cancer Center reported the successful incorporation of fluorine-18 labeled derivatives of this compound for PET imaging of neuroinflammation (Journal of Nuclear Medicine, 2023). The structural features of 2197615-60-2 allowed for rapid radiolabeling while maintaining in vivo stability, opening new avenues for diagnostic agent development.

Looking forward, the unique structural features of 1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester hydrochloride continue to inspire novel applications. Current research directions include its use in targeted protein degradation (PROTACs), where its ability to form stable linkers is being exploited, and in mRNA delivery systems, where its cationic character after deprotection shows promise for nucleic acid complexation. The compound's versatility ensures it will remain a valuable tool in medicinal chemistry for years to come.